Cas no 79491-05-7 (1,2,4-Triazolidine-3,5-dione, 4-(4-methylphenyl)-)

• Product Name: 1,2,4-Triazolidine-3,5-dione, 4-(4-methylphenyl)-
• CAS No: 79491-05-7
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 532757
• PubChem ID: 4329732
• Update Time: 2025-04-19

1,2,4-Triazolidine-3,5-dione, 4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione, 4-(4-methylphenyl)-
• 4-(4-methylphenyl)-1,2,4-triazolidine-3,5-dione
• p-methyl-4-phenylurazole
• DTXSID80402003
• BS-49488
• 79491-05-7
• Oprea1_154944
• 4-(p-Tolyl)-1,2,4-triazolidine-3,5-dione
• F74889
• SCHEMBL5328006

• Inchi： 1S/C9H9N3O2/c1-6-2-4-7(5-3-6)12-8(13)10-11-9(12)14/h2-5H,1H3,(H,10,13)(H,11,14)
• InChI Key： HHMLQRYQRQDWTA-UHFFFAOYSA-N
• SMILES： O=C1NNC(N1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.4Ų